Cas no 70580-64-2 ( )

• Product Name: &nbsp
• CAS No: 70580-64-2
• MF: C₁₃H₁₆F₆N₂O₆
• MW: 410.26636505127
• CID: 975350
• PubChem ID: 327187
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [6-methoxy-4-[(2,2,2-trifluoroacetyl)amino]-2-[[(2,2,2-trifluoroacetyl)amino]methyl]oxan-3-yl] acetate
• 70580-64-2
• DTXSID80316237
• NSC-301195
• NSC301195
•  

• Inchi： 1S/C13H16F6N2O6/c1-5(22)26-9-6(21-11(24)13(17,18)19)3-8(25-2)27-7(9)4-20-10(23)12(14,15)16/h6-9H,3-4H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key： CXUUYZFFPCIGFR-UHFFFAOYSA-N
• SMILES： FC(C(NC1CC(OC)OC(CNC(C(F)(F)F)=O)C1OC(C)=O)=O)(F)F

Computed Properties

• Exact Mass: 410.09128
• Monoisotopic Mass: 410.09125521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 102.96